Cas no 820237-57-8 (Benzaldehyde, 3-methyl-2,4-dipropoxy-)

• Product Name: Benzaldehyde, 3-methyl-2,4-dipropoxy-
• CAS No: 820237-57-8
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 700621
• PubChem ID: 71420410
• Update Time: 2025-04-19

Benzaldehyde, 3-methyl-2,4-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methyl-2,4-dipropoxy-
• 3-methyl-2,4-dipropoxybenzaldehyde
• SCHEMBL5454243
• 820237-57-8
• DTXSID70839602

• Inchi： 1S/C14H20O3/c1-4-8-16-13-7-6-12(10-15)14(11(13)3)17-9-5-2/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key： QCCUQDOAGTZDQC-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(C=O)=CC=C(C=1C)OCCC

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers